N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-N2-cyclopropyloxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-N2-cyclopropyloxalamide is a useful research compound. Its molecular formula is C24H27FN4O4 and its molecular weight is 454.502. The purity is usually 95%.
BenchChem offers high-quality N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-N2-cyclopropyloxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-N2-cyclopropyloxalamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Novel Sigma Receptor Ligands and Cognitive Dysfunction
Studies on compounds with piperazine and fluorophenyl groups have shown potential in addressing cognitive dysfunction. For example, NE-100 and related sigma receptor ligands have demonstrated efficacy in reversing cognitive impairments induced by phencyclidine in animal models, highlighting their potential therapeutic applications in cognitive disorders (Ogawa et al., 1994).
Alpha 1A/D-Adrenergic Receptor Blocking Properties
Compounds like LASSBio-772, featuring benzo[d][1,3]dioxol and piperazine moieties, have been identified as potent and selective alpha 1A/1D adrenoceptor antagonists. Such properties suggest applications in vascular disorders and the modulation of blood pressure, showcasing the diverse potential of structurally related compounds in therapeutic interventions (Romeiro et al., 2011).
PET Tracers for Serotonin 5-HT1A Receptors
Fluorinated derivatives of piperazine-based compounds, such as those explored for PET imaging of serotonin 5-HT1A receptors, indicate the utility of such structures in neuroimaging and the study of neuropsychiatric disorders. The development of PET tracers enables the non-invasive exploration of receptor dynamics and contributes to our understanding of various brain functions and diseases (García et al., 2014).
Antimicrobial Quinolone Derivatives
Research into quinolone derivatives, including those with fluorine and piperazine substitutions, underscores the antimicrobial potential of such compounds. These studies provide a foundation for the development of new antibacterial agents with improved efficacy and reduced resistance profiles (Ziegler et al., 1990).
properties
IUPAC Name |
N-[2-(1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-N'-cyclopropyloxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27FN4O4/c25-18-3-1-2-4-19(18)28-9-11-29(12-10-28)20(14-26-23(30)24(31)27-17-6-7-17)16-5-8-21-22(13-16)33-15-32-21/h1-5,8,13,17,20H,6-7,9-12,14-15H2,(H,26,30)(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCDODIQVWFHNCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C(=O)NCC(C2=CC3=C(C=C2)OCO3)N4CCN(CC4)C5=CC=CC=C5F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27FN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-N2-cyclopropyloxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.